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Compound of Interest

Compound Name: Dipentyl adipate

In the ever-evolving landscape of polymer science and drug development, the choice of
plasticizer is critical. These additives, essential for imparting flexibility and durability to
materials, have come under intense scrutiny due to health and environmental concerns.
Historically, phthalate esters such as Di(2-ethylhexyl) phthalate (DEHP), Dibutyl phthalate
(DBP), and Benzyl butyl phthalate (BBP) have dominated the market. However, mounting
evidence of their potential as endocrine disruptors and reproductive toxicants has led to
stringent regulations and a search for safer alternatives. This guide provides a detailed
evaluation of Dipentyl adipate as a promising substitute, comparing its performance and
toxicological profile with these regulated plasticizers.

Physicochemical Properties: A Comparative
Overview

The fundamental properties of a plasticizer dictate its compatibility with a polymer matrix, its
efficiency, and its environmental fate. Dipentyl adipate, an aliphatic diester, presents a distinct
profile compared to the aromatic structures of regulated phthalates.
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Di(2-
. ( Dibutyl Benzyl butyl

Dipentyl ethylhexyl)
Property . phthalate phthalate

Adipate phthalate

(DBP) (BBP)
(DEHP)

CAS Number 14027-78-2 117-81-7 84-74-2 85-68-7
Molecular

Ci16H3004 C24H3804 Ci6H2204 C19H2004
Formula

] 312.36 g/mol [4]
Molecular Weight  286.41 g/mol [1] 390.56 g/mol [2] 278.34 g/mol [3] 5]
Physical Stat Liquid Oily Liquid[2] Oily Liquid[3][6] Clear, Olly
sical State iqui ily Liqui ily Liqui
Y a yH yH Liquid[4][5]
Boiling Point ~326.6 °C[7] 384 °C[2][8] 340 °C[3][6][9] 370 °C[10]
Melting Point -14 °C[11] -55 °C[2][8] -35 °C[3][6] ~-35°C[12]
N 0.42 mg/L (est.)

Water Solubility 7] 0.27 mg/L[2][8] 11.2 mg/L[3] ~2.7 mg/L[12]
logP (o/w) 5.03 (est.)[7] 7.6[2] 4.45[3] 4.73[13]

Performance as a Plasticizer

Adipate esters are well-regarded for their high plasticizing efficiency, particularly in providing

excellent low-temperature flexibility to polymers like PVC. This makes them suitable for

applications where performance in cold environments is crucial. While direct quantitative data

for Dipentyl adipate is limited, the performance of analogous adipates suggests it would

enhance elasticity and durability effectively.

In contrast, while phthalates like DEHP are effective general-purpose plasticizers, they may not

offer the same level of low-temperature performance as adipates. The choice between them

often involves a trade-off between cost, overall performance characteristics, and, increasingly,

the safety profile.

Toxicological Profile: The Decisive Factor
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The primary driver for replacing phthalates like DEHP, DBP, and BBP is their adverse health
effects. These compounds are classified as reproductive toxicants and are known endocrine
disruptors, capable of interfering with the body's hormonal systems.[4][9]

Due to a lack of extensive toxicological data for Dipentyl adipate, this comparison utilizes data
from a close structural analog, Dibutyl adipate, to provide a representative safety profile for this
class of compounds.
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Dibutyl .
. Di(2- .
. . Adipate (as an Dibutyl Benzyl butyl
Toxicological ethylhexyl)
. analog for phthalate phthalate
Endpoint . phthalate
Dipentyl (DBP) (BBP)
. (DEHP)
adipate)
Acute Oral
L Very Low: 12,900 Low: ~30,000 Low: 8,000 - Low: 2,000 -
Toxicity (LD50,
) mg/kg[14][15] mg/kg[16] 20,000 mg/kg|3] 20,000 mg/kg
ra
) o None to minimal ) o o L Slightly
Skin Irritation o Slightly irritating Minimal irritation o
irritation[17] irritating[10]
o Minimally : I o Slightly
Eye Irritation o Slightly irritating Minimal irritation o
irritating[17][18] irritating[10]
Skin Not a Not considereda  Nota Not a
Sensitization sensitizer[17] sensitizer sensitizer[19] sensitizer[13]
Genotoxicity Not Generally Non- ,
) ) ) Not genotoxic[4]
(Ames Test) genotoxic[17] negative genotoxic[19]
No significant
effects at lower Known Known Known
doses; some Reproductive Reproductive Reproductive
Reproductive fetal Toxicant: Affects Toxicant: May Toxicant: Affects
Toxicity abnormalities at male harm the testis size and
very high reproductive developing fetus sperm
intraperitoneal development.[16] and testes.[6][19] production.[12]
doses.[17]
Known Known
] Not considered Endocrine Suspected Endocrine
Endocrine ) ) ] ) ]
] ] an endocrine Disruptor: Anti- Endocrine Disruptor:
Disruption ) ) ) )
disruptor. androgenic Disruptor.[9] Estrogenic
effects.[16][20] activity.[12]
Possible Human
B ) . Increased
_ o Not classified as  Carcinogen Not classified as o
Carcinogenicity ) ] incidence of
a carcinogen.[15] (IARC Group a carcinogen. )
tumors in rats.[4]
2B).[16]
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The data clearly indicates a significantly more favorable safety profile for adipates. Dibutyl
adipate shows very low acute toxicity, is not a sensitizer, and is not genotoxic.[17] Most
importantly, it lacks the endocrine-disrupting and reproductive toxicity concerns that have led to
the regulation and restriction of DEHP, DBP, and BBP in numerous applications, including toys,
childcare articles, and medical devices.[9][20]

Experimental Protocols

The evaluation of plasticizer safety and performance relies on standardized, internationally
recognized testing protocols.

Toxicological Assessment

Toxicological data is typically generated following the OECD (Organisation for Economic Co-
operation and Development) Guidelines for the Testing of Chemicals.[21] These guidelines
ensure data quality and comparability across different laboratories.

e Acute Oral Toxicity (OECD 420, 423, or 425): This test evaluates the short-term effects of a
single oral dose of a substance.[22][23][24] In the Fixed Dose Procedure (OECD 420),
animals are dosed at one of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg). The test
aims to identify a dose that causes evident toxicity but not mortality, minimizing animal
suffering.[23] Observations include changes in body weight, clinical signs of toxicity, and
mortality over a 14-day period.

o Skin Irritation/Corrosion (OECD 404): A small amount of the test substance is applied to the
shaved skin of a test animal (typically a rabbit). The site is observed for signs of erythema
(redness) and edema (swelling) at specified intervals.

o Eye Irritation/Corrosion (OECD 405): The test substance is applied to one eye of a test
animal. The eye is then examined for effects on the cornea, iris, and conjunctiva at set time
points.

» Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro test is used to assess
the mutagenic potential of a chemical. It uses several strains of bacteria (e.g., Salmonella
typhimurium) that have mutations preventing them from synthesizing a specific amino acid.
The bacteria are exposed to the test substance, and the number of colonies that revert to a
non-mutant state is counted, indicating the substance's ability to cause mutations.
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Performance Assessment

» Plasticizer Efficiency (ASTM D2284): While this specific standard is for Acidity of
Formaldehyde Solutions, the general principle of evaluating plasticizer efficiency involves
preparing polymer samples with varying concentrations of the plasticizer.[25] These samples
are then subjected to mechanical testing to measure properties like tensile strength,
elongation at break, and modulus of elasticity. An efficient plasticizer will impart significant
flexibility (high elongation, low modulus) at a lower concentration.

Visualizing the Comparison

To better illustrate the evaluation process and the key differences, the following diagrams are
provided.

Caption: Tiered experimental workflow for plasticizer safety assessment.

Caption: Comparative risk profiles of regulated phthalates vs. Dipentyl adipate.

Conclusion

Based on the available toxicological data for close structural analogs, Dipentyl adipate
presents a compelling case as a safer alternative to regulated phthalates like DEHP, DBP, and
BBP. Its primary advantage lies in its favorable safety profile, particularly the absence of the
reproductive and endocrine-disrupting effects that are the chief concern with the
aforementioned phthalates. While offering comparable or even superior performance in certain
aspects, such as low-temperature flexibility, the significantly lower hazard potential of adipate
esters makes them a responsible choice for manufacturers in sensitive applications. As
regulations continue to tighten on legacy plasticizers, a transition to demonstrably safer
alternatives like Dipentyl adipate is not only a matter of compliance but a crucial step toward
protecting human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Dipentyl Adipate: A Safer Alternative to Regulated
Plasticizers? A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b08454 7#evaluation-of-dipentyl-adipate-as-a-safer-
alternative-to-regulated-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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